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Compound of Interest

Compound Name: 3-(Diethylamino)-1,2-propanediol

Cat. No.: B1585586 Get Quote

In the landscape of advanced chemical synthesis, the strategic selection of intermediates is

paramount to the successful construction of complex molecular frameworks. 3-
(Diethylamino)-1,2-propanediol is a prime example of a versatile chemical intermediate that

provides chemists with a powerful tool for molecular design.[1] Its structure, which uniquely

combines a tertiary amine with a diol functionality, offers multiple reactive sites for precise

chemical modifications.[1][2] This inherent versatility makes it an indispensable precursor in a

variety of multi-step syntheses, most notably in the development of Active Pharmaceutical

Ingredients (APIs).[1][2] This guide offers a technical exploration of the synthesis, properties,

and critical applications of 3-(Diethylamino)-1,2-propanediol, providing researchers,

scientists, and drug development professionals with insights into its role in modern organic

synthesis.

Core Physicochemical and Structural Properties
Understanding the fundamental properties of 3-(Diethylamino)-1,2-propanediol is essential

for its effective application in synthesis. The compound is a clear liquid at room temperature,

miscible with water, and possesses a distinct combination of a nucleophilic tertiary amine and

two hydroxyl groups capable of a wide range of chemical transformations.[3]

Chemical Structure
Caption: Molecular Structure of 3-(Diethylamino)-1,2-propanediol
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Property Value Source

CAS Number 621-56-7 [2][4]

Molecular Formula C₇H₁₇NO₂ [2][5]

Molecular Weight 147.22 g/mol [2][5]

Appearance Clear liquid [3]

Boiling Point 233-235 °C

Density 0.965 g/mL at 25 °C

Flash Point 108 °C (226.4 °F) - closed cup

Water Solubility Miscible [3]

Refractive Index n20/D 1.4602

Synthesis Pathway: From Precursors to
Intermediate
The synthesis of N,N-disubstituted-3-amino-1,2-propanediol compounds is typically achieved

through the nucleophilic substitution reaction between the corresponding amine and an

epoxide or a halohydrin. A common industrial approach involves the reaction of diethylamine

with 3-chloro-1,2-propanediol in the presence of a base to neutralize the hydrogen chloride

formed during the reaction. This method provides a direct and efficient route to the target

intermediate.

General Synthesis Workflow
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3-(Diethylamino)-1,2-propanediol

Chemical Transformation
(e.g., Epoxidation)

Reactive Glycidyl Intermediate

Nucleophilic Ring-Opening
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API Backbone
(e.g., Propranolol Core)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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